Cas no 2227748-63-0 (rac-(1R,3R)-3-(2-methanesulfonylphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(2-methanesulfonylphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227748-63-0
• MF: C₁₃H₁₉NO₂S
• MW: 253.360462427139
• CID: 5963331
• PubChem ID: 165700577
• Update Time: 2025-06-13

rac-(1R,3R)-3-(2-methanesulfonylphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2-methanesulfonylphenyl)-2,2-dimethylcyclopropylmethanamine
• rac-[(1R,3R)-3-(2-methanesulfonylphenyl)-2,2-dimethylcyclopropyl]methanamine
• EN300-2003670
• 2227748-63-0

• Inchi： 1S/C13H19NO2S/c1-13(2)10(8-14)12(13)9-6-4-5-7-11(9)17(3,15)16/h4-7,10,12H,8,14H2,1-3H3/t10-,12-/m0/s1
• InChI Key： WMPLVDAHDZFHEV-JQWIXIFHSA-N
• SMILES： S(C)(C1C=CC=CC=1[C@H]1[C@H](CN)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 253.11365002g/mol
• Monoisotopic Mass: 253.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.5Ų

Additional information on rac-(1R,3R)-3-(2-methanesulfonylphenyl)-2,2-dimethylcyclopropylmethanamine

Introduction to rac-(1R,3R)-3-(2-methanesulfonylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227748-63-0)

rac-(1R,3R)-3-(2-methanesulfonylphenyl)-2,2-dimethylcyclopropylmethanamine, with the CAS number 2227748-63-0, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl ring and a methanesulfonyl substituent, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of rac-(1R,3R)-3-(2-methanesulfonylphenyl)-2,2-dimethylcyclopropylmethanamine consists of a cyclopropyl ring attached to a phenyl group substituted with a methanesulfonyl moiety. The presence of the cyclopropyl ring imparts rigidity to the molecule, which can influence its conformational flexibility and binding properties. The methanesulfonyl group, on the other hand, is known for its ability to enhance the lipophilicity and metabolic stability of the compound.

Recent studies have explored the potential of rac-(1R,3R)-3-(2-methanesulfonylphenyl)-2,2-dimethylcyclopropylmethanamine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, such as serotonin and dopamine receptors, which are implicated in conditions like depression and Parkinson's disease. The ability to selectively target these receptors makes it a promising candidate for further drug development.

In addition to its potential in neurological disorders, rac-(1R,3R)-3-(2-methanesulfonylphenyl)-2,2-dimethylcyclopropylmethanamine has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress. These findings suggest that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic properties of rac-(1R,3R)-3-(2-methanesulfonylphenyl)-2,2-dimethylcyclopropylmethanamine have been extensively studied to understand its behavior in biological systems. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and has good bioavailability. It also demonstrates low plasma protein binding and a moderate volume of distribution, suggesting that it can effectively reach target tissues.

Metabolism studies have revealed that rac-(1R,3R)-3-(2-methanesulfonylphenyl)-2,2-dimethylcyclopropylmethanamine is primarily metabolized by cytochrome P450 enzymes in the liver. The major metabolic pathways involve oxidation of the methanesulfonyl group and hydroxylation of the cyclopropyl ring. These metabolites are generally less active than the parent compound and are efficiently eliminated from the body through urinary excretion.

The safety profile of rac-(1R,3R)-3-(2-methanesulfonylphenyl)-2,2-dimethylcyclopropylmethanamine has been evaluated in preclinical toxicity studies. These studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, rac-(1R,3R)-3-(2-methanesulfonylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227748-63-0) is a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further drug development. Ongoing research continues to explore its mechanisms of action and optimize its use in clinical settings.